Cas no 1363382-00-6 (1-Tert-butyl 3-methyl 3-fluoroazetidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-methyl 3-fluoroazetidine-1,3-dicarboxylate
• CAS No: 1363382-00-6
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD20922778
• CID: 1240539
• PubChem ID: 71510412
• Update Time: 2025-04-20

1-Tert-butyl 3-methyl 3-fluoroazetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-tert-butyl 3-O-methyl 3-fluoroazetidine-1,3-dicarboxylate
• Methyl 1-Boc-3-fluoroazetidine-3-carboxylate
• 1-tert-butyl 3-methyl 3-fluoroazetidine-1,3-dicarboxylate
• PB21535
• FCH1631156
• AK172231
• PC420020
• 1,3-Azetidinedicarboxylic acid, 3-fluoro-, 1-(1,1-dimethylethyl) 3-methyl ester
• AS-34458
• SY098610
• MFCD20922778
• 1-(tert-butyl) 3-methyl 3-fluoroazetidine-1,3-dicarboxylate
• 1-tert-butyl3-methyl3-fluoroazetidine-1,3-dicarboxylate
• 1363382-00-6
• CS-0045523
• AKOS025290123
• A886746
• SCHEMBL21063592
• DTXSID501135380
• DB-406910
• 1-Tert-butyl 3-methyl 3-fluoroazetidine-1,3-dicarboxylate

• MDL： MFCD20922778
• Inchi： 1S/C10H16FNO4/c1-9(2,3)16-8(14)12-5-10(11,6-12)7(13)15-4/h5-6H2,1-4H3
• InChI Key： NBYZMANWZNNZDT-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 233.10633615g/mol
• Monoisotopic Mass: 233.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids